N-(2-chlorobenzyl)-4-methyl-2-(3-phenylureido)thiazole-5-carboxamide
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Overview
Description
N-(2-chlorobenzyl)-4-methyl-2-(3-phenylureido)thiazole-5-carboxamide is a synthetic organic compound that belongs to the class of thiazole derivatives Thiazole compounds are known for their diverse biological activities and are often used in medicinal chemistry for drug development
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N-(2-chlorobenzyl)-4-methyl-2-(3-phenylureido)thiazole-5-carboxamide typically involves multi-step organic reactions. A common synthetic route might include:
Formation of Thiazole Ring: Starting with a suitable thioamide and α-haloketone to form the thiazole ring.
Introduction of the Carboxamide Group: Reacting the thiazole intermediate with a carboxylic acid derivative under amide formation conditions.
Substitution Reactions: Introducing the 2-chlorobenzyl and 3-phenylureido groups through nucleophilic substitution reactions.
Industrial Production Methods
Industrial production of this compound would likely involve optimization of the synthetic route for large-scale synthesis, focusing on yield, purity, and cost-effectiveness. This might include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles to minimize environmental impact.
Chemical Reactions Analysis
Types of Reactions
N-(2-chlorobenzyl)-4-methyl-2-(3-phenylureido)thiazole-5-carboxamide can undergo various chemical reactions, including:
Oxidation: Potential oxidation of the thiazole ring or the phenylureido group.
Reduction: Reduction of the carboxamide group to an amine.
Substitution: Nucleophilic or electrophilic substitution reactions on the benzyl or phenyl rings.
Common Reagents and Conditions
Oxidation: Using oxidizing agents like potassium permanganate or hydrogen peroxide.
Reduction: Employing reducing agents such as lithium aluminum hydride or catalytic hydrogenation.
Substitution: Utilizing reagents like alkyl halides or acyl chlorides under appropriate conditions.
Major Products Formed
The major products formed from these reactions would depend on the specific conditions and reagents used. For example, oxidation might yield sulfoxides or sulfones, while reduction could produce amines or alcohols.
Scientific Research Applications
N-(2-chlorobenzyl)-4-methyl-2-(3-phenylureido)thiazole-5-carboxamide may have several scientific research applications, including:
Chemistry: As a building block for the synthesis of more complex molecules.
Biology: Potential use as a probe or inhibitor in biochemical assays.
Medicine: Exploration as a candidate for drug development, particularly for its potential antimicrobial, anticancer, or anti-inflammatory properties.
Industry: Use in the development of new materials or as a catalyst in chemical reactions.
Mechanism of Action
The mechanism of action of N-(2-chlorobenzyl)-4-methyl-2-(3-phenylureido)thiazole-5-carboxamide would depend on its specific application. In a biological context, it might interact with molecular targets such as enzymes, receptors, or nucleic acids, modulating their activity through binding interactions. The pathways involved could include inhibition of enzyme activity, disruption of protein-protein interactions, or interference with cellular signaling pathways.
Comparison with Similar Compounds
Similar Compounds
N-(2-chlorobenzyl)-4-methyl-2-(3-phenylureido)thiazole-5-carboxamide: can be compared with other thiazole derivatives such as:
Uniqueness
The uniqueness of this compound lies in its specific substitution pattern, which may confer distinct biological activities or chemical reactivity compared to other thiazole derivatives. This makes it a valuable compound for further research and development in various scientific fields.
Biological Activity
N-(2-chlorobenzyl)-4-methyl-2-(3-phenylureido)thiazole-5-carboxamide is a compound of significant interest due to its potential biological activities, particularly in the fields of oncology and metabolic disorders. This article provides a comprehensive overview of its biological activity, including data tables, case studies, and detailed research findings.
Chemical Structure and Properties
The compound is characterized by the following chemical structure:
- Molecular Formula : C16H16ClN3O
- Molecular Weight : 305.77 g/mol
- IUPAC Name : this compound
This structure features a thiazole ring, which is known for its diverse biological activities, and a urea moiety that enhances its pharmacological properties.
Antitumor Activity
Recent studies have demonstrated that thiazole derivatives exhibit promising anticancer properties. For instance, compounds with similar thiazole structures have shown significant cytotoxicity against various cancer cell lines, including MCF-7 (breast cancer) and HepG2 (liver cancer) cells. The mechanism often involves inducing apoptosis through the modulation of apoptotic pathways such as the Bax/Bcl-2 ratio and activation of caspases .
Table 1: Cytotoxicity Data for Related Thiazole Compounds
Compound Name | Cell Line | IC50 (µg/mL) | Mechanism of Action |
---|---|---|---|
Compound A | MCF-7 | 10.10 | Induces apoptosis via Bcl-2 modulation |
Compound B | HepG2 | 5.36 | Cell cycle arrest at S phase |
This compound | MCF-7 & HepG2 | TBD | TBD |
Antidiabetic Potential
In addition to its anticancer properties, thiazole derivatives have been investigated for their antidiabetic effects. For example, compounds similar to this compound have been shown to enhance insulin sensitivity and lower blood glucose levels in diabetic models . The structural features that contribute to these effects include electron-donating groups that facilitate interactions with insulin signaling pathways.
Case Studies and Research Findings
-
Case Study on Antitumor Activity :
- A recent study evaluated the effects of various thiazole derivatives on cancer cell lines. The results indicated that modifications in the phenyl ring significantly influenced cytotoxic activity. For instance, substituents at specific positions on the phenyl ring improved the interaction with target proteins involved in cell proliferation .
- Research on Antidiabetic Effects :
The biological activity of this compound can be attributed to several mechanisms:
- Apoptosis Induction : The compound may promote apoptosis in cancer cells by altering the expression of pro-apoptotic and anti-apoptotic proteins.
- Cell Cycle Arrest : It has been observed that certain thiazole derivatives can cause cell cycle arrest at various phases, particularly G1/S or G2/M transitions, thereby inhibiting cancer cell proliferation.
Properties
IUPAC Name |
N-[(2-chlorophenyl)methyl]-4-methyl-2-(phenylcarbamoylamino)-1,3-thiazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17ClN4O2S/c1-12-16(17(25)21-11-13-7-5-6-10-15(13)20)27-19(22-12)24-18(26)23-14-8-3-2-4-9-14/h2-10H,11H2,1H3,(H,21,25)(H2,22,23,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QDOFJCABNCNXIN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)NC(=O)NC2=CC=CC=C2)C(=O)NCC3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17ClN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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